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For Researchers, Scientists, and Drug Development Professionals

Abstract
Lenalidomide-C4-NH2 hydrochloride is a crucial bifunctional molecule widely utilized in the

development of Proteolysis Targeting Chimeras (PROTACs). As a derivative of Lenalidomide, it

functions as a potent E3 ubiquitin ligase Cereblon (CRBN) ligand, enabling the targeted

degradation of specific proteins of interest. This technical guide provides an in-depth overview

of the known chemical properties of Lenalidomide-C4-NH2 hydrochloride, alongside

detailed, proposed experimental protocols for its synthesis and characterization based on

established chemical principles and related literature. This document aims to serve as a

valuable resource for researchers in the fields of chemical biology and drug discovery.

Chemical Properties
Lenalidomide-C4-NH2 hydrochloride is a synthetic molecule derived from Lenalidomide. The

addition of a C4-aminobutyl linker makes it a versatile building block for the synthesis of

PROTACs. While extensive public data on the specific physicochemical properties of this
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hydrochloride salt is limited, the following table summarizes the available and inferred

information.

Property Value Source/Reference

IUPAC Name

3-(4-(4-aminobutyl)-1-

oxoisoindolin-2-yl)piperidine-

2,6-dione hydrochloride

Inferred from structure

Molecular Formula C₁₇H₂₂ClN₃O₃ [1]

Molecular Weight 351.83 g/mol [1]

CAS Number 2435715-90-3 N/A

Appearance Solid [2]

Solubility
DMSO: 130 mg/mLWater: 100

mg/mL
[2]

Melting Point Data not available N/A

pKa Data not available N/A

Synthesis and Purification
While a specific, detailed protocol for the synthesis of Lenalidomide-C4-NH2 hydrochloride is

not readily available in peer-reviewed literature, a plausible synthetic route can be devised

based on the well-established synthesis of Lenalidomide and standard organic chemistry

transformations. The proposed synthesis involves the alkylation of the amino group of

Lenalidomide with a protected 4-aminobutyl halide, followed by deprotection.

Proposed Synthetic Scheme
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Lenalidomide
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1. NaH, DMF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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